Cas no 144062-77-1 (3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile)

3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile is a heterocyclic compound featuring a pyrrole core substituted with chloro and cyano groups, linked to a phenyl ring modified with a dibutyl-1,2,4-triazole moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The dichloro and cyano substituents enhance electrophilic character, while the triazole group contributes to stability and binding affinity. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing specialized pharmaceuticals or biologically active compounds. The compound’s purity and structural specificity ensure reproducibility in research applications.
3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile structure
144062-77-1 structure
Product Name:3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile
CAS No:144062-77-1
MF:C22H25Cl2N5
MW:430.373402357101
CID:1093810
PubChem ID:9980111
Update Time:2025-06-10

3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile
    • 3,5-dichloro-1-[4-[(3,5-dibutyl-1,2,4-triazol-1-yl)methyl]phenyl]pyrrole-2-carbonitrile
    • SB63530
    • 144062-77-1
    • Inchi: 1S/C22H25Cl2N5/c1-3-5-7-21-26-22(8-6-4-2)28(27-21)15-16-9-11-17(12-10-16)29-19(14-25)18(23)13-20(29)24/h9-13H,3-8,15H2,1-2H3
    • InChI Key: ISYAGHAMNXARMV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C#N)N1C1C=CC(=CC=1)CN1C(CCCC)=NC(CCCC)=N1)Cl

Computed Properties

  • Exact Mass: 429.1487012g/mol
  • Monoisotopic Mass: 429.1487012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 59.4Ų

3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109004814-1g
3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile
144062-77-1 95%
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Chemenu
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3,5-dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile
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Additional information on 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile

Research Brief on 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile (CAS: 144062-77-1)

In recent years, the compound 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile (CAS: 144062-77-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole and pyrrole moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of biological pathways involved in inflammation and oncology. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the compound's binding affinity for key enzymes and receptors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its utility as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the context of oncology, preclinical studies have explored the compound's ability to disrupt tumor cell proliferation via modulation of the PI3K/AKT/mTOR signaling pathway. A 2024 study in Cancer Research revealed that 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines, with minimal impact on normal epithelial cells. These findings underscore its potential as a targeted therapeutic agent for aggressive cancer subtypes.

Pharmacokinetic studies have also been conducted to evaluate the compound's metabolic stability and distribution profiles. Results from in vivo models indicate favorable oral bioavailability and sustained plasma concentrations, making it a viable candidate for further development. However, challenges such as potential off-target effects and metabolic degradation pathways require additional investigation to optimize its therapeutic index.

In conclusion, 3,5-Dichloro-1-(4-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-pyrrole-2-carbonitrile represents a multifaceted compound with significant promise in both anti-inflammatory and anticancer applications. Ongoing research aims to refine its chemical structure and explore synergistic effects with existing therapies, paving the way for future clinical trials. The integration of cutting-edge technologies such as CRISPR-based screening and AI-driven drug design will likely accelerate its translation from bench to bedside.

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